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Compound of Interest

Compound Name: 3-Bromo-4-methylaniline

Cat. No.: B027599 Get Quote

An In-depth Technical Guide to the Safety Data for 3-Bromo-4-methylaniline

This guide provides a comprehensive overview of the safety data for 3-Bromo-4-methylaniline
(CAS No. 7745-91-7), intended for researchers, scientists, and professionals in drug

development. The information is compiled from various Safety Data Sheets (SDS) to ensure a

thorough understanding of the hazards, handling, and emergency procedures associated with

this compound.

Section 1: Chemical and Physical Properties
This section details the fundamental physical and chemical properties of 3-Bromo-4-
methylaniline. These characteristics are crucial for understanding its behavior under various

laboratory conditions.
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Property Value Citation(s)

Molecular Formula C₇H₈BrN [1][2][3]

Molecular Weight 186.05 g/mol [1][2][4]

Appearance

White or Colorless to Yellow to

Orange powder to lump to

clear liquid

Melting Point 27-30 °C (lit.) [1][2][5]

Boiling Point 254-257 °C (lit.) [1][5]

Flash Point
> 112 °C (> 233.6 °F) - closed

cup
[1][6]

Density 1.5 ± 0.1 g/cm³ [2]

Solubility Insoluble in water. [5][7]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C [2]

pKa 3.96 ± 0.10 (Predicted) [8]

Section 2: Hazard Identification and Classification
3-Bromo-4-methylaniline is classified as a hazardous substance. The following table

summarizes its GHS classifications and associated hazard statements.
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Hazard Class GHS Category
Hazard
Statement(s)

Citation(s)

Acute Toxicity, Oral Category 3
H301: Toxic if

swallowed
[1][4][9]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact

with skin
[4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[1][4][9]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[1][4][9]

Specific target organ

toxicity — single

exposure

Category 3

H335: May cause

respiratory irritation

(Target Organ:

Respiratory system)

[1][4][6][9]

Specific target organ

toxicity — repeated

exposure

Category 2

May cause damage to

organs through

prolonged or repeated

exposure (Target

Organs: Blood,

Hematopoietic

System)

[6]

Signal Word: Danger[1][9]

Hazard Pictograms:

GHS06: Skull and Crossbones[9]

Section 3: Experimental Protocols
Safety Data Sheets summarize the results of toxicological and environmental impact studies

but typically do not provide detailed experimental methodologies. The data presented, such as

LD50 values, are derived from standardized tests conducted according to internationally

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/360619
https://pubchem.ncbi.nlm.nih.gov/compound/82187
https://www.jubilantingrevia.com/uploads/files/381msds_0843GjGhs00Div.3sds3-Bromo-4-methylpyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/82187
https://www.sigmaaldrich.com/TW/zh/product/aldrich/360619
https://pubchem.ncbi.nlm.nih.gov/compound/82187
https://www.jubilantingrevia.com/uploads/files/381msds_0843GjGhs00Div.3sds3-Bromo-4-methylpyridine.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/360619
https://pubchem.ncbi.nlm.nih.gov/compound/82187
https://www.jubilantingrevia.com/uploads/files/381msds_0843GjGhs00Div.3sds3-Bromo-4-methylpyridine.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/360619
https://pubchem.ncbi.nlm.nih.gov/compound/82187
https://www.fishersci.com/store/msds?partNumber=AC154240100&productDescription=2-BROMO-4-METHYLANILINE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/381msds_0843GjGhs00Div.3sds3-Bromo-4-methylpyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC154240100&productDescription=2-BROMO-4-METHYLANILINE+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/360619
https://www.jubilantingrevia.com/uploads/files/381msds_0843GjGhs00Div.3sds3-Bromo-4-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/381msds_0843GjGhs00Div.3sds3-Bromo-4-methylpyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


recognized guidelines, often from organizations like the Organisation for Economic Co-

operation and Development (OECD).

For instance, acute toxicity data is generally obtained through studies on animal models, such

as rats or rabbits, following specific OECD test guidelines (e.g., OECD 401, 402, 403 for oral,

dermal, and inhalation toxicity, respectively). These protocols involve administering the

substance at various dose levels to determine the concentration that causes mortality in 50% of

the test population (LD50 or LC50). Similarly, skin and eye irritation studies (e.g., OECD 404

and 405) involve applying the substance to the skin or eyes of animals and observing the

effects over a specified period.

For detailed experimental protocols, it is recommended to consult the primary toxicological

literature or databases that compile such studies.

Section 4: Toxicological Information
The toxicological profile of 3-Bromo-4-methylaniline indicates significant health risks upon

exposure.

Toxicity Metric Value Species Route Citation(s)

LD50 180 mg/kg Rat Oral [2]

LD50 1900 µg/kg Bird Oral [2]

Summary of Health Effects:

Acute Effects: The substance is toxic if swallowed or in contact with the skin.[4][7][9] It

causes skin irritation and serious eye irritation.[1][4][9] Inhalation may lead to respiratory

irritation.[1][4][9]

Chronic Effects: Prolonged or repeated exposure may cause damage to the blood and

hematopoietic system.[6] The chronic health effects have not been fully investigated.[9]

Information on carcinogenicity, mutagenicity, and reproductive toxicity is largely unavailable.

[6][9]
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Section 5: Handling, Storage, and Personal
Protection
Proper handling and storage procedures are essential to minimize exposure risks.

Aspect Recommendations Citation(s)

Handling

Do not eat, drink, or smoke

when using this product.[9]

Wash hands and any exposed

skin thoroughly after handling.

[6][9] Avoid breathing dust,

fume, gas, mist, vapors, or

spray.[6][9] Use only outdoors

or in a well-ventilated area.[6]

Ground and secure containers

when dispensing.[9]

Storage

Store in a well-ventilated place

and keep the container tightly

closed.[6][9] Store locked up.

[6][9] Keep in a dry, cool place.

[6] Store away from

incompatible materials such as

strong oxidizing agents, acids,

acid anhydrides, acid

chlorides, and chloroformates.

[6][9]

Personal Protective Equipment

(PPE)

Eye/Face Protection: Wear

safety glasses with side-

shields or a face shield.[1] Skin

Protection: Wear protective

gloves and clothing.[1][9]

Respiratory Protection: Use a

type P2 (EN 143) respirator

cartridge or equivalent if

ventilation is inadequate.[1]
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Section 6: Emergency Procedures
In the event of exposure or a spill, the following first-aid and emergency measures should be

taken.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Situation Procedure Citation(s)

If Swallowed

Immediately call a POISON

CENTER or doctor/physician.

[9] Rinse mouth.[6]

If on Skin

Immediately remove all

contaminated clothing.[9]

Wash with plenty of soap and

water.[6] If skin irritation

occurs, get medical

advice/attention.[9] Wash

contaminated clothing before

reuse.[6]

If in Eyes

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[6]

[10] If eye irritation persists,

get medical advice/attention.[6]

[9][10]

If Inhaled

Remove person to fresh air

and keep comfortable for

breathing.[6][9][10] Call a

POISON CENTER or

doctor/physician if you feel

unwell.[6][9]

Fire-Fighting Suitable Extinguishing Media:

Water spray, carbon dioxide

(CO₂), dry chemical, or foam.

[6][11] Specific Hazards:

Vapors are heavier than air

and may travel to a source of

ignition and flash back.[9]

Hazardous decomposition

products include carbon

oxides, nitrogen oxides (NOx),
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and hydrogen bromide gas.[9]

Protective Equipment: Wear a

self-contained breathing

apparatus (SCBA) and full

protective gear.[6]

Accidental Release

Shut off all possible sources of

ignition.[9] Increase ventilation.

[9] Avoid breathing vapors and

contact with skin and eyes.[9]

Clean up spills immediately

using inert absorbent material

(e.g., sand, vermiculite) and

collect in labeled containers for

disposal.[9] Prevent spillage

from entering drains or

waterways.[9]

Section 7: Visualized Workflows and Relationships
The following diagrams illustrate key safety-related workflows and concepts for 3-Bromo-4-
methylaniline.
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Hazard Identification

Required Personal Protective Equipment

Exposure Route
First-Aid Measures

H301: Toxic if swallowed Ingestion

H315: Causes skin irritation Skin Contact

H319: Causes serious eye irritation Eye Contact

H335: May cause respiratory irritation Inhalation

Protective Gloves

Protective Clothing

Eye/Face Protection

P2 Respirator

Call Poison Center Immediately
Rinse Mouth

If Exposed

Remove Contaminated Clothing
Wash with Water

If Exposed

Rinse with Water for Several Minutes
Get Medical Attention

If Exposed

Move to Fresh Air
Call Poison Center if Unwell

If Exposed

Click to download full resolution via product page

Caption: Hazard Identification and First-Aid Response Workflow.
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3-Bromo-4-
methylaniline

Strong Oxidizing
Agents

Incompatible

Acids

Incompatible

Acid Anhydrides

Incompatible

Acid Chlorides

Incompatible

Chloroformates

Incompatible

Click to download full resolution via product page

Caption: Chemical Incompatibility Chart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b027599?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

